2-(Cyclopropylmethoxy)-3-methoxyphenol

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-(cyclopropylmethoxy)-3-methoxyphenol
• InChI: InChI=1S/C11H14O3/c1-13-10-4-2-3-9(12)11(10)14-7-8-5-6-8/h2-4,8,12H,5-7H2,1H3
• InChI Key: ZRHCGPVAIGNBGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2CC2)O

Description

2-(Cyclopropylmethoxy)-3-methoxyphenol is a phenolic derivative characterized by a benzene ring substituted with a cyclopropylmethoxy group at position 2 and a methoxy group at position 2. The cyclopropylmethoxy moiety introduces steric bulk and lipophilicity, which may influence its chemical reactivity, solubility, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylmethoxy)-3-methoxyphenol can be achieved through several methods. One common approach involves the reaction of 2-hydroxy-3-methoxybenzaldehyde with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 2-(Cyclopropylmethoxy)-3-methoxyphenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylmethoxy)-3-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: The methoxy and cyclopropylmethoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like sodium hydride (NaH) and alkyl halides are employed for nucleophilic substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and other reduced derivatives.

Substitution: Various substituted phenols depending on the reagents used.

Scientific Research Applications

2-(Cyclopropylmethoxy)-3-methoxyphenol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethoxy)-3-methoxyphenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the methoxy and cyclopropylmethoxy groups can enhance its lipophilicity and membrane permeability. These interactions can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Core Structure and Substituents

The table below compares the core structures and substituents of 2-(Cyclopropylmethoxy)-3-methoxyphenol with related compounds:

Compound Name	Core Structure	Substituents	Evidence ID
2-(Cyclopropylmethoxy)-3-methoxyphenol	Phenol	-OCH₂(C₃H₅) at C2, -OCH₃ at C3	N/A
Dihydrobenzofuran derivatives (e.g., 20 , 21 , 22 )	Dihydrobenzofuran	Multiple cyclopropylmethoxy groups on phenyl and dihydrobenzofuran rings
Betaxolol Hydrochloride	Propanolamine	-OCH₂(C₃H₅)ethylphenoxy, -NHCH(CH₃)₂
3-MeO-2′-oxo-PCPr ()	Cyclohexanone	3-Methoxyphenyl, isopropylamino

Key Observations :

• Complexity: Dihydrobenzofuran derivatives (e.g., 22) exhibit greater structural complexity with multiple cyclopropylmethoxy groups and fused ring systems compared to the simpler phenol backbone of the target compound .
• Pharmacological Relevance: Betaxolol and its intermediates (e.g., 5a, 5b) share the cyclopropylmethoxyethylphenoxy group but are β-antagonists with propanolamine backbones, highlighting divergent biological targets .
• Substituent Effects: The cyclohexanone derivative () demonstrates that cyclopropylmethoxy and methoxy groups can be integrated into diverse scaffolds, altering physicochemical properties .

Key Observations :

• Oxidation Efficiency : The high yield (98%) in synthesizing 22 underscores the efficacy of DMP for oxidizing alcohol to aldehyde groups in sterically hindered environments .
• Green Chemistry : Betaxolol synthesis () employs microwave irradiation, aligning with sustainable practices, whereas the target compound’s synthesis (if analogous) might require milder conditions due to its simpler structure .

Pharmacological and Physicochemical Properties

Physicochemical Properties

• Stability : Ether linkages (e.g., cyclopropylmethoxy) are generally stable under acidic/basic conditions, as seen in dihydrobenzofuran derivatives .